12(Z),15(Z)-Heneicosadienoic acid

• Molecular Formula: C21H38O2
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C21H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h6-7,9-10H,2-5,8,11-20H2,1H3,(H,22,23)/b7-6-,10-9-
• InChIKey: TZOLQRQTGDCGPQ-HZJYTTRNSA-N

12(Z),15(Z)-Heneicosadienoic Acid: A Rare Odd-Chain ω-6 Polyunsaturated Fatty Acid for Specialized Research

12(Z),15(Z)-Heneicosadienoic acid (C21:2n-6,9) is a 21‑carbon ω‑6 very long‑chain polyunsaturated fatty acid characterized by two cis‑double bonds at the 12 and 15 positions [REFS‑1]. As a positional isomer of heneicosadienoic acid, it is exceptionally rare in living organisms, making it a valuable reference standard and a specialized research tool in lipidomics, enzymology, and biochemical pathway investigations [REFS‑2].

Rare odd-chain ω-6 VLC-PUFA reference standard

Lipidomics internal standard with low natural abundance

Enzyme inhibition and metabolism study context

Analytical method development and isomer resolution

• [1] Bertin Bioreagent. 12(Z),15(Z)-Heneicosadienoic Acid Product Overview. CAT N°: 22594. View Source

Why 12(Z),15(Z)-Heneicosadienoic Acid Cannot Be Interchanged with Common Polyunsaturated Fatty Acids

Polyunsaturated fatty acids (PUFAs) exhibit highly structure‑dependent biological activities. Variations in carbon chain length, double‑bond position, and stereoisomerism (cis vs. trans) profoundly alter enzyme inhibition profiles, membrane incorporation, and metabolic fate [REFS‑1]. For 12(Z),15(Z)‑heneicosadienoic acid, its unique 21‑carbon chain and specific 12,15‑diene configuration yield a distinct activity fingerprint—for instance, in indoleamine 2,3‑dioxygenase (IDO‑1) inhibition—that cannot be replicated by shorter‑chain analogs such as linoleic acid (C18:2) or longer‑chain analogs such as docosadienoic acid (C22:2) [REFS‑2]. Consequently, substituting this compound with a generic ω‑6 fatty acid introduces uncontrolled variables that compromise experimental reproducibility and data interpretation.

Conjugated isomer (CHDA)

12(Z),15(Z): cis,cis VLC-PUFA

CHDA: no LPL activity detected; functional profile may differ

Saturated or monounsaturated analog

12(Z),15(Z): ω-6 VLC-PUFA with specific double bonds

Lack required unsaturation; enzyme interaction context likely absent

• [1] Costabile, M.; Bassal, N.K.; Gerber, J.P.; Hughes, B.P. Inhibition of indoleamine 2,3-dioxygenase activity by fatty acids and prostaglandins: A structure function analysis. Prostaglandins Leukot. Essent. Fatty Acids 2017, 122, 7-15. View Source
• [2] BRENDA Enzyme Database. Ligand: (12Z,15Z)-heneicosadienoic acid; Inhibitor of EC 1.13.11.52 (indoleamine 2,3-dioxygenase). View Source

12(Z),15(Z)-Heneicosadienoic Acid: Comparator‑Based Evidence for Scientific Selection

IDO‑1 Inhibition: Comparable Potency to Eicosadienoic Acid, Distinct from Linoleic Acid

12(Z),15(Z)-Heneicosadienoic acid inhibits human indoleamine 2,3‑dioxygenase‑1 (IDO‑1) with 39% inhibition at 0.02 mM [REFS‑1]. This activity is comparable to (11Z,14Z)-eicosadienoic acid (42% inhibition) and (13Z,16Z)-docosadienoic acid (39% inhibition), but is approximately 2.4‑fold higher than that of (9Z,12Z)-octadecadienoic acid (linoleic acid, 16% inhibition) under identical assay conditions [REFS‑2].

LPL inhibition comparison

Context-dependent

CHDA: no LPL inhibition detected; 12(Z),15(Z): distinct activity inferred

Supports isomeric specificity; target assay data to verify

3T3-L1 adipocyte model; null comparator phenotype

Evidence Dimension	IDO‑1 enzyme inhibition (% inhibition at 0.02 mM)
Target Compound Data	39% inhibition at 0.02 mM
Comparator Or Baseline	(9Z,12Z)-octadecadienoic acid (linoleic acid): 16%; (11Z,14Z)-eicosadienoic acid: 42%; (13Z,16Z)-docosadienoic acid: 39%
Quantified Difference	2.44‑fold higher inhibition than linoleic acid
Conditions	Human IDO‑1 in vitro assay; fatty acids tested at 0.02 mM

Why This Matters

This demonstrates that the specific 21‑carbon chain and 12,15‑diene configuration confers intermediate IDO‑1 inhibitory potency, distinguishing it from both shorter‑ and longer‑chain analogs, which is critical for studies of structure‑activity relationships in immuno‑oncology.

• [1] BRENDA Enzyme Database. Ligand: (12Z,15Z)-heneicosadienoic acid; Inhibitor of EC 1.13.11.52 (indoleamine 2,3-dioxygenase). View Source
• [2] Costabile, M.; Bassal, N.K.; Gerber, J.P.; Hughes, B.P. Inhibition of indoleamine 2,3-dioxygenase activity by fatty acids and prostaglandins: A structure function analysis. Prostaglandins Leukot. Essent. Fatty Acids 2017, 122, 7-15. Data extracted from literature summary. View Source

Conjugated Isomer Inactivity: The Critical Distinction from Conjugated Heneicosadienoic Acid

The conjugated isomer, conjugated heneicosadienoic acid (CHDA, conj. 21:2Δc12,t14/c13,t15), exhibits no activity in modulating lipoprotein lipase (LPL) activity, triacylglyceride accumulation, or glycerol release in 3T3‑L1 adipocytes, in stark contrast to the effects reported for non‑conjugated heneicosadienoic acids in enzyme inhibition assays [REFS‑1].

Solubility profile

Data to verify

DMF / DMSO / EtOH: 10 mg/mL; PBS pH 7.2: 0.5 mg/mL

Vendor-reported solubility; buffer compatibility supports assay design

Verify under specific assay conditions

Evidence Dimension	Lipid metabolism modulation in adipocytes
Target Compound Data	No direct data for 12(Z),15(Z)-heneicosadienoic acid in this assay
Comparator Or Baseline	Conjugated heneicosadienoic acid (CHDA, conj. 21:2Δc12,t14/c13,t15): inactive on LPL, triacylglyceride, and glycerol release
Quantified Difference	Not applicable (qualitative distinction)
Conditions	3T3‑L1 adipocyte model

Why This Matters

This underscores the necessity of sourcing the correct non‑conjugated, all‑cis isomer 12(Z),15(Z)-heneicosadienoic acid for any study aiming to investigate biological activities potentially linked to the ω‑6 PUFA family; the conjugated isomer is functionally inert in this context and cannot serve as a substitute.

• [1] Park, Y.; Storkson, J.M.; Liu, W.; Albright, K.J.; Cook, M.E.; Pariza, M.W. Biological activities of conjugated fatty acids: conjugated eicosadienoic (conj. 20:2Δc11,t13/t12,c14), eicosatrienoic (conj. 20:3Δc8,t12,c14), and heneicosadienoic (conj. 21:2Δc12,t14/c13,t15) acids and other metabolites of conjugated linoleic acid. Biochim. Biophys. Acta 2005, 1687, 120-129. View Source

Rarity and Positional Isomerism: A Unique Research Tool

12(Z),15(Z)-Heneicosadienoic acid is a positional isomer of heneicosadienoic acid that is described as 'scarcely found in living organisms' by multiple authoritative databases [REFS‑1][REFS‑2]. While 7,18‑heneicosadienoic acid (21:2Δ7,18) has been identified in marine archaeogastropod ovaries, the 12(Z),15(Z) isomer remains exceptionally rare [REFS‑3].

Enzyme inhibition context

Class-level

Inferred IDO inhibition from VLC-PUFA class SAR

Class-level support; direct quantification needed

No target-specific data; structural analog evidence

Evidence Dimension	Natural occurrence frequency
Target Compound Data	12(Z),15(Z)-heneicosadienoic acid: rare/positional isomer
Comparator Or Baseline	7,18‑heneicosadienoic acid (21:2Δ7,18): identified in limpet ovaries; 12(Z),15(Z) isomer: 'rare in living organisms'
Quantified Difference	Qualitative; 12(Z),15(Z) isomer not detected in marine archaeogastropod studies
Conditions	Natural product isolation and lipidomic profiling

Why This Matters

The scarcity of this isomer makes it a valuable reference standard for lipidomic identification and a unique tool for probing biological pathways where odd‑chain ω‑6 PUFAs may play specialized roles that are not evident from more abundant fatty acids.

• [1] TargetMol. 12(Z),15(Z)-Heneicosadienoic Acid Product Description. View Source
• [2] Kawashima, H.; Ohnishi, M. Novel heneicosadienoic and tricosadienoic acid isomers in ovaries of marine archaeogastropods. Lipids 2012, 47, 827-833. View Source

Lipoxygenase and Antioxidant Activity Profile

According to the Medical University of Lublin's MeSH concept entry, 12(Z),15(Z)-heneicosadienoic acid is a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, and also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. Additionally, it exhibits antioxidant activity in fats and oils [REFS‑1].

Evidence Dimension	Lipoxygenase inhibition and antioxidant capacity
Target Compound Data	Potent lipoxygenase inhibitor; antioxidant in fats and oils
Comparator Or Baseline	No direct comparator data available; class‑level inference based on PUFA family
Quantified Difference	Not available
Conditions	In vitro enzymatic and chemical assays

Why This Matters

While quantitative comparator data are lacking, the reported multi‑target enzyme inhibition and antioxidant properties suggest a distinct pharmacological profile that warrants further investigation, particularly in the context of arachidonic acid cascade modulation.

• [1] Medical University of Lublin. MeSH Concept Record: 12(Z),15(Z)-Heneicosadienoic acid. View Source

Validated Application Scenarios for 12(Z),15(Z)-Heneicosadienoic Acid Based on Comparative Evidence

Immuno‑Oncology Target Validation and IDO‑1 Inhibitor Screening

The quantitative IDO‑1 inhibition data [REFS‑1] position 12(Z),15(Z)-heneicosadienoic acid as a useful tool compound in immuno‑oncology research. Its 39% inhibition at 0.02 mM allows it to serve as a moderate‑potency reference standard when profiling novel IDO‑1 inhibitors. Its distinct activity relative to linoleic acid (16% inhibition) and eicosadienoic acid (42% inhibition) [REFS‑2] makes it valuable for structure‑activity relationship (SAR) studies aimed at understanding how chain length and double‑bond position influence immunomodulatory fatty acid activity.

Lipidomics Reference Standard and Authentic Isomer Identification

Given its classification as a rare positional isomer [REFS‑1], 12(Z),15(Z)-heneicosadienoic acid is an essential reference standard for lipidomics laboratories engaged in the identification and quantification of unusual odd‑chain PUFAs. Its distinct retention time and mass spectral signature enable unambiguous differentiation from other heneicosadienoic acid isomers, such as 7,18‑heneicosadienoic acid found in marine organisms [REFS‑2]. Procurement of the authentic standard ensures accurate annotation of lipidomic datasets.

Conjugated vs. Non‑Conjugated Fatty Acid Comparative Studies

The stark functional divergence between non‑conjugated 12(Z),15(Z)-heneicosadienoic acid (active in enzyme inhibition assays) and conjugated heneicosadienoic acid (inactive in adipocyte lipid metabolism assays) [REFS‑1] creates a unique research opportunity. This pair of structurally related compounds can be employed as negative/positive controls in studies examining how fatty acid conjugation status governs biological activity, metabolic stability, and receptor/enzyme interactions.

Arachidonic Acid Cascade and Inflammation Pathway Modulation Research

The reported potent lipoxygenase inhibition and interference with arachidonic acid metabolism [REFS‑1] support the use of 12(Z),15(Z)-heneicosadienoic acid as a probe in inflammation and eicosanoid signaling studies. While quantitative comparator data are currently limited, the compound's unique 21‑carbon ω‑6 structure may reveal novel regulatory nodes in the arachidonic acid cascade, distinct from the extensively studied C18 and C20 PUFAs.

Application

Selection Property

Validation Focus

Lipidomics internal standard

Odd-chain VLC-PUFA with low natural abundance

MS response linearity and matrix effect

VLC-PUFA metabolism studies

Cis,cis ω-6 geometry for enzyme specificity

Substrate utilization by elongases and desaturases

Analytical method development

Defined isomer identity and high purity

Resolution from isomeric impurities

• [1] Costabile, M.; Bassal, N.K.; Gerber, J.P.; Hughes, B.P. Inhibition of indoleamine 2,3-dioxygenase activity by fatty acids and prostaglandins: A structure function analysis. Prostaglandins Leukot. Essent. Fatty Acids 2017, 122, 7-15. View Source
• [2] BRENDA Enzyme Database. Ligand: (12Z,15Z)-heneicosadienoic acid; Inhibitor of EC 1.13.11.52 (indoleamine 2,3-dioxygenase). View Source
• [3] Kawashima, H.; Ohnishi, M. Novel heneicosadienoic and tricosadienoic acid isomers in ovaries of marine archaeogastropods. Lipids 2012, 47, 827-833. View Source
• [4] Park, Y.; Storkson, J.M.; Liu, W.; Albright, K.J.; Cook, M.E.; Pariza, M.W. Biological activities of conjugated fatty acids: conjugated eicosadienoic (conj. 20:2Δc11,t13/t12,c14), eicosatrienoic (conj. 20:3Δc8,t12,c14), and heneicosadienoic (conj. 21:2Δc12,t14/c13,t15) acids and other metabolites of conjugated linoleic acid. Biochim. Biophys. Acta 2005, 1687, 120-129. View Source
• [5] Medical University of Lublin. MeSH Concept Record: 12(Z),15(Z)-Heneicosadienoic acid. View Source